Trimethylamine (~25 wt. per cent solution in methanol)

• CAS No.: 75-50-3
• Product Name: Trimethylamine (~25 wt. per cent solution in methanol)
• Molecular Formula: C3H9N; (CH3)3N; (CH3)3N; C3H9N
• Molecular Weight: 59.11 g/mol
• IUPAC Name: N,N-dimethylmethanamine
• Standard InChI: InChI=1S/C3H9N/c1-4(2)3/h1-3H3
• Standard InChIKey: GETQZCLCWQTVFV-UHFFFAOYSA-N
• Impurities: Ammonia, no more than 0.2% by wt of solution; formaldehyde, no more than 0.3% by wt of solution
• SMILES: CN(C)C
• Canonical SMILES: CN(C)C
• Boiling Point: 37.2 °F at 760 mm Hg (USCG, 1999); 2.87 °C; 2.87 °C at 760 mm Hg; 3 °C; 30 °C; 37.2°F; 37°F
• Colorform: Colorless gas at room temperature; Colorless gas [Note: A liquid below 37 °F. Shipped as a liquefied compressed gas]
• Density: 0.633 at 68 °F (USCG, 1999); d04 0.67; 0.6709 at 0 °C/4 °C; Relative density (water = 1): 0.6 (liquid); Relative density (water = 1): 0.9; 0.667-0.675 (4°); 0.633 at 68°F; 2.09(relative gas density)
• Flash Point: Not Applicable. Gas. (USCG, 1999); -7 °C (19 °F) - closed cup; 20 °F (Closed cup); 10 °F (-12.2 °C) (closed cup); 25% solution: 38 °F (3.3 °C) (open cup); Flammable gas; -7 °C; NA (Gas) 20°F (Liquid)
• Melting Point: -178.8 °F (USCG, 1999); Mp -117.2 °; -117.08 °C; -117.1°C; -117 °C; -3 °C; -179°F
• Physical Description: Trimethylamine, anhydrous appears as a colorless gas with a fishlike odor at low concentrations changing to ammonia-like odor at higher concentrations. Shipped as a liquid under its own vapor pressure. Contact with the unconfined liquid can cause frostbite from evaporative cooling or chemical type burns. The gasis corrosive and dissolves in water to form flammable, corrosive solutions. Gas is an asphyxiate by the displacement of air. Produces toxic oxides of nitrogen during combustion. Prolonged exposure to heat can cause the containers to rupture violently and rocket. Long-term inhalation of low concentrations or short -term inhalation of high concentrations has adverse health effects.; GasVapor; Liquid; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.; COLOURLESS SOLUTION IN WATER WITH PUNGENT ODOUR.; Colourless gas; Pungent fishy odour at low concentration; Colorless gas with a fishy, amine odor.; Colorless gas with a fishy, amine odor. [Note: A liquid below 37°F. Shipped as a liquefied compressed gas.]
• Description: Trimethylamine, also known as (CH3)3N or NME3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Trimethylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Trimethylamine has been found in human muscle and epidermis tissues, and has also been detected in most biofluids, including saliva, urine, cerebrospinal fluid, and blood. Trimethylamine can be converted into trimethylamine N-oxide. Trimethylamine is a fishy, fruity, and oily tasting compound that can be found in a number of food items such as coffee and coffee products, rice, milk and milk products, and fishes. This makes trimethylamine a potential biomarker for the consumption of these food products. Trimethylamine is a potentially toxic compound. Trimethylamine has been found to be associated with several diseases known as kidney disease and dimethylglycine dehydrogenase deficiency; trimethylamine has also been linked to the inborn metabolic disorders including trimethylaminuria.; Trimethylamine, anhydrous appears as a colorless gas with a fishlike odor at low concentrations changing to ammonia-like odor at higher concentrations. Shipped as a liquid under its own vapor pressure. Contact with the unconfined liquid can cause frostbite from evaporative cooling or chemical type burns. The gasis corrosive and dissolves in water to form flammable, corrosive solutions. Gas is an asphyxiate by the displacement of air. Produces toxic oxides of nitrogen during combustion. Prolonged exposure to heat can cause the containers to rupture violently and rocket. Long-term inhalation of low concentrations or short -term inhalation of high concentrations has adverse health effects.; Trimethylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by an methyl group. It has a role as a human xenobiotic metabolite and an Escherichia coli metabolite. It is a tertiary amine and a member of methylamines. It is a conjugate base of a trimethylammonium.
• Related CAS: 20230-89-1 (hydriodide); 2840-24-6 (hydrobromide); 593-81-7 (hydrochloride)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 15.06 M; 890 mg/mL at 30 °C; In water, 8.9X10+5 mg/L at 30 °C; Soluble in water; Soluble in alcohol, ether; Readily absorbed by alcohol with which it is miscible; also soluble in ether, benzene, toluene, xylene, ethylbenzene, chloroform.; Very soluble in chloroform, toluene; soluble in ethanol. ether, benzene; Miscible with oxygenated solvents; Solubility of gas per 1 cc liquid, pressure = 1 atm, temperature = 20 °C[Table#2174]; ; 890.0 mg/mL; Solubility in water: very good; Soluble in water, ether; Soluble (in ethanol); (86°F): 48%
• Synonyms: HBr of trimethylamine; HCl of trimethylamine; HI of trimethylamine; trimethylamine
• Vapor Density: 2 (USCG, 1999) (Relative to Air); 2.0 (Air = 1); Relative vapor density (air = 1): 2; Relative vapor density (air = 1): 2.0; 2.09
• Vapor Pressure: 1487.83 mm Hg at 70 °F (USCG, 1999); 1.61e+03 mmHg; 1610 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 187; Vapor pressure, kPa at 20 °C: 67; 1454 mmHg at 70°F; (70°F): 1454 mmHg
• PubChem Compound: 1146
• Last Modified: Nov 11 2021